Cas no 55513-16-1 (1-{3-(trifluoromethyl)phenylmethyl}piperazine)

• Product Name: 1-{3-(trifluoromethyl)phenylmethyl}piperazine
• CAS No: 55513-16-1
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• MDL: MFCD04967284
• CID: 944060
• PubChem ID: 2060855
• Update Time: 2025-06-11

1-{3-(trifluoromethyl)phenylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-(TRIFLUOROMETHYL)BENZYL)PIPERAZINE&
• 1-[[3-(trifluoromethyl)phenyl]methyl]piperazine
• 1-[3-(Trifluoromethyl)benzyl]piperazine
• 1-(3-trifluoromethylbenzyl)piperazine
• 1-(3-Trifluoromethyl-benzyl)-piperazine
• 1-(3-Trifluoromethylbenzyl)piperazine 2HCl
• 1-{[3-(trifluoromethyl)phenyl]methyl}piperazine
• N-[3-(trifluoromethyl)benzyl]piperazine
• 1-{3-(trifluoromethyl)phenylmethyl}piperazine
• SCHEMBL1761029
• STK312751
• MFCD04967284
• Piperazine, 1-[[3-(trifluoromethyl)phenyl]methyl]-
• 1-[3-(Trifluoromethyl)benzyl]piperazine, 97%, 97%
• 3(trifluoromethyl)benzylpiperazine
• 55513-16-1
• AS-44256
• Z85917528
• AKOS000118228
• 1-(3-(Trifluoromethyl)benzyl)piperazine
• DTXSID60366194
• A830684
• BBL104312
• HMS1729L18
• EN300-12203
• 1-(3-Trifluoromethyl-benzyl) piperazine
• A10323

• MDL： MFCD04967284
• Inchi： 1S/C12H15F3N2/c13-12(14,15)11-3-1-2-10(8-11)9-17-6-4-16-5-7-17/h1-3,8,16H,4-7,9H2
• InChI Key： IUMQPHHEFKTLOZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN1CCNCC1)(F)F

Computed Properties

• Exact Mass: 244.11900
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.179 g/mL at 25 °C
• Boiling Point: 89-91 °C0.05 mm Hg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.490
• PSA: 15.27000
• LogP: 2.37730

1-{3-(trifluoromethyl)phenylmethyl}piperazine Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-{3-(trifluoromethyl)phenylmethyl}piperazine

Chemical Profile of 1-{3-(trifluoromethyl)phenylmethyl}piperazine (CAS No. 55513-16-1)

1-{3-(trifluoromethyl)phenylmethyl}piperazine, identified by its CAS number 55513-16-1, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a piperazine ring substituted with a 3-(trifluoromethyl)phenylmethyl group, has garnered attention due to its structural and pharmacological properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it a valuable scaffold in drug design.

The chemical structure of 1-{3-(trifluoromethyl)phenylmethyl}piperazine consists of a six-membered piperazine ring connected to a phenyl ring that is further substituted with a trifluoromethyl group at the 3-position. This arrangement imparts unique electronic and steric properties, influencing its interactions with biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate the pharmacokinetic profile of molecules, often improving their bioavailability and duration of action.

In recent years, research has highlighted the potential of 1-{3-(trifluoromethyl)phenylmethyl}piperazine as a building block in the development of novel therapeutic agents. Its structural motif has been explored in various pharmacological contexts, including central nervous system (CNS) disorders, where piperazine derivatives are frequently utilized due to their ability to cross the blood-brain barrier. The compound’s interaction with serotonin receptors has been particularly studied, as modifications in this region can lead to enhanced receptor affinity and selectivity.

One of the most compelling aspects of 1-{3-(trifluoromethyl)phenylmethyl}piperazine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop analogs with improved pharmacological profiles. For instance, studies have demonstrated that replacing the trifluoromethyl group with other electron-withdrawing or electron-donating substituents can fine-tune the compound’s activity against specific biological targets. This flexibility underscores its importance as a pharmacophore in drug discovery efforts.

The synthesis of 1-{3-(trifluoromethyl)phenylmethyl}piperazine involves multi-step organic reactions, typically starting from commercially available precursors such as trifluoroanisole and piperazine. The introduction of the trifluoromethyl group is often achieved through halogenation followed by metal-catalyzed coupling reactions. These synthetic pathways have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 1-{3-(trifluoromethyl)phenylmethyl}piperazine’s behavior. Molecular modeling studies have provided insights into its binding interactions with proteins, helping researchers predict and optimize its efficacy. These computational approaches complement traditional experimental methods, allowing for a more efficient drug development process.

The pharmacological activity of 1-{3-(trifluoromethyl)phenylmethyl}piperazine has been investigated in various preclinical models. Initial studies have shown promising results in terms of receptor binding affinity and behavioral effects relevant to CNS disorders. However, further research is needed to fully elucidate its therapeutic potential and safety profile. Long-term studies are essential to assess any potential side effects and to determine the optimal dosing regimen.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 1-{3-(trifluoromethyl)phenylmethyl}piperazine. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological testing are mandatory before any clinical trials can be initiated. The compound’s unique structure necessitates thorough characterization to ensure consistency across different batches and to meet regulatory standards.

The future prospects for 1-{3-(trifluoromethyl)phenylmethyl}piperazine are promising, given its structural features and reported pharmacological properties. Ongoing research aims to expand its therapeutic applications by exploring new derivatives and combinations with other drugs. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in translating these findings into tangible clinical benefits for patients.